BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of p-Nitrobenzotrifluoride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrobenzotrifluoride

Cat. No.: B1347088

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Nitrobenzotrifluoride, also known as 1-Nitro-4-(trifluoromethyl)benzene, is an important
intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its physical
properties are critical for its handling, reaction optimization, and the development of new
synthetic routes. This guide provides a comprehensive overview of the key physical
characteristics of p-Nitrobenzotrifluoride, detailed experimental protocols for their
determination, and a logical workflow for its characterization.

Core Physical Properties

p-Nitrobenzotrifluoride is a thin, oily, straw-colored liquid with a characteristic fish-like odor at
room temperature.[1][2] It is recognized for being denser than water and insoluble in agqueous
solutions.[1][2]

Data Presentation: A Summary of Quantitative Physical
Properties

The following table summarizes the key quantitative physical properties of p-
Nitrobenzotrifluoride for easy reference and comparison.
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Property Value Reference
Molecular Formula C7HaFsNO2 [1112]
Molecular Weight 191.11 g/mol [1][2]
Melting Point 39-41 °C [3]
- _ 204 °C (at 760 mmHg) 81-83

Boiling Point [3]

°C (at 10 mmHg)

Denser than water. (Note: The

density of the meta-isomer, m-
Density Nitrobenzotrifluoride, is [L1[21[4115]

reported as 1.436 g/mL at 25
OC)

Vapor Pressure

0.2 mmHg at 25 °C

Solubility in Water

Insoluble

[1](2]

Solubility in Ethanol

321.21 g/L at 25 °C

Refractive Index (n20/D)

1.472 (for the meta-isomer)

[4]115]

Experimental Protocols

The determination of the physical properties of p-Nitrobenzotrifluoride requires precise and

standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid.

» Apparatus: Capillary tube melting point apparatus (e.g., Mel-Temp or similar device),

capillary tubes (sealed at one end), thermometer, and a sample of p-Nitrobenzotrifluoride.

e Procedure:

o A small, dry sample of p-Nitrobenzotrifluoride is finely powdered and packed into a

capillary tube to a height of 2-3 mm.
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o The capillary tube is placed in the heating block of the melting point apparatus.
o The sample is heated at a steady rate of 1-2 °C per minute.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
end of the melting range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o A sample of p-Nitrobenzotrifluoride (e.g., 10 mL) is placed in the distillation flask along with
a few boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask.

o The heating mantle is turned on, and the liquid is heated until it begins to boil and its vapor
rises.

o The temperature is recorded when the vapor condensation ring is stable on the
thermometer bulb. This stable temperature is the boiling point.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

o Apparatus: Test tubes, vortex mixer, analytical balance, and volumetric flasks.
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e Procedure (for solubility in ethanol):

o

A known volume of ethanol is placed in a test tube.

[¢]

A small, weighed amount of p-Nitrobenzotrifluoride is added to the solvent.

[¢]

The mixture is agitated using a vortex mixer until the solute is completely dissolved.

[e]

Steps 2 and 3 are repeated until a saturated solution is formed (i.e., no more solute
dissolves).

[e]

The total mass of the dissolved solute is used to calculate the solubility in g/L.

Spectroscopic Analysis

Spectroscopic techniques are used to obtain structural information about a molecule.
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Apparatus: NMR spectrometer (e.g., 300 MHz or higher).

o Procedure: A small amount of p-Nitrobenzotrifluoride is dissolved in a deuterated solvent
(e.g., CDCIs) and placed in an NMR tube. The sample is then subjected to a strong
magnetic field, and the resulting spectrum provides information about the chemical
environment of the hydrogen (*H NMR) and carbon (*3C NMR) atoms.

e Infrared (IR) Spectroscopy:
o Apparatus: Fourier Transform Infrared (FTIR) spectrometer.

o Procedure: A thin film of liquid p-Nitrobenzotrifluoride is placed between two salt plates
(e.g., NaCl or KBr), or a solution is prepared in a suitable solvent. The sample is then
exposed to infrared radiation, and the resulting spectrum shows the vibrational
frequencies of the functional groups present in the molecule.

e Mass Spectrometry (MS):

o Apparatus: Mass spectrometer.
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o Procedure: A sample of p-Nitrobenzotrifluoride is introduced into the mass spectrometer,
where it is ionized. The resulting ions are separated based on their mass-to-charge ratio,
providing information about the molecular weight and fragmentation pattern of the

compound.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the characterization of the physical

properties of p-Nitrobenzotrifluoride.
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Caption: Workflow for the physical characterization of p-Nitrobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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